![molecular formula C18H23N3O2S B305654 3-(2-Methoxyethyl)-5-[2-methyl-4-(1-pyrrolidinyl)benzylidene]-2-thioxo-4-imidazolidinone](/img/structure/B305654.png)
3-(2-Methoxyethyl)-5-[2-methyl-4-(1-pyrrolidinyl)benzylidene]-2-thioxo-4-imidazolidinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(2-Methoxyethyl)-5-[2-methyl-4-(1-pyrrolidinyl)benzylidene]-2-thioxo-4-imidazolidinone, also known as MMB-CHMINACA, is a synthetic cannabinoid that has gained popularity in the research community due to its potent effects on the endocannabinoid system.
Mechanism of Action
3-(2-Methoxyethyl)-5-[2-methyl-4-(1-pyrrolidinyl)benzylidene]-2-thioxo-4-imidazolidinone acts as a potent agonist of the CB1 and CB2 receptors, which are located throughout the body. When this compound binds to these receptors, it activates a signaling pathway that leads to the release of neurotransmitters such as dopamine and serotonin. This results in the modulation of various physiological processes such as pain perception, appetite, and mood.
Biochemical and Physiological Effects:
This compound has been found to have potent effects on the endocannabinoid system, leading to various biochemical and physiological effects. It has been shown to increase appetite, reduce pain perception, and induce feelings of relaxation and euphoria. However, it has also been associated with negative effects such as anxiety, paranoia, and hallucinations.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(2-Methoxyethyl)-5-[2-methyl-4-(1-pyrrolidinyl)benzylidene]-2-thioxo-4-imidazolidinone in lab experiments is its potent effects on the endocannabinoid system, which allows for the investigation of various physiological processes. However, one limitation is the potential for negative effects such as anxiety and hallucinations, which can affect the accuracy of the results.
Future Directions
There are several future directions for the research of 3-(2-Methoxyethyl)-5-[2-methyl-4-(1-pyrrolidinyl)benzylidene]-2-thioxo-4-imidazolidinone. One direction is the investigation of its potential therapeutic effects in the treatment of various medical conditions such as chronic pain, anxiety, and depression. Another direction is the development of safer and more effective synthetic cannabinoids that can be used in scientific research. Additionally, more research is needed to fully understand the long-term effects of this compound on the endocannabinoid system and overall health.
Synthesis Methods
3-(2-Methoxyethyl)-5-[2-methyl-4-(1-pyrrolidinyl)benzylidene]-2-thioxo-4-imidazolidinone is synthesized through a multi-step process that involves the reaction of 2-methyl-4-nitrobenzaldehyde with 1-pyrrolidinecarboxamide to form an intermediate. The intermediate is then reacted with 2-methoxyethylamine and thiourea to produce this compound. The purity of the final product can be improved through recrystallization and chromatography.
Scientific Research Applications
3-(2-Methoxyethyl)-5-[2-methyl-4-(1-pyrrolidinyl)benzylidene]-2-thioxo-4-imidazolidinone has been used in numerous scientific research studies to investigate its effects on the endocannabinoid system. It has been found to have high affinity for CB1 and CB2 receptors, which are responsible for the regulation of various physiological processes such as pain perception, appetite, and mood. This compound has also been studied for its potential therapeutic effects in the treatment of various medical conditions such as chronic pain, anxiety, and depression.
properties
Molecular Formula |
C18H23N3O2S |
---|---|
Molecular Weight |
345.5 g/mol |
IUPAC Name |
(5Z)-3-(2-methoxyethyl)-5-[(2-methyl-4-pyrrolidin-1-ylphenyl)methylidene]-2-sulfanylideneimidazolidin-4-one |
InChI |
InChI=1S/C18H23N3O2S/c1-13-11-15(20-7-3-4-8-20)6-5-14(13)12-16-17(22)21(9-10-23-2)18(24)19-16/h5-6,11-12H,3-4,7-10H2,1-2H3,(H,19,24)/b16-12- |
InChI Key |
NAXOFQYNHADUQK-VBKFSLOCSA-N |
Isomeric SMILES |
CC1=C(C=CC(=C1)N2CCCC2)/C=C\3/C(=O)N(C(=S)N3)CCOC |
SMILES |
CC1=C(C=CC(=C1)N2CCCC2)C=C3C(=O)N(C(=S)N3)CCOC |
Canonical SMILES |
CC1=C(C=CC(=C1)N2CCCC2)C=C3C(=O)N(C(=S)N3)CCOC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.